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Compound of Interest

Compound Name:
(3,4-DIHYDRO-2H-PYRAN-2-YL)-

METHYLAMINE

Cat. No.: B1266854 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Compound Identification and Molecular Weight
(3,4-Dihydro-2H-pyran-2-yl)-methylamine, also known by its synonym (Tetrahydro-2H-pyran-

2-yl)methanamine, is a specialty chemical often utilized as a building block in organic

synthesis.[1][2] The definitive identification and characterization of a compound's physical

properties are foundational to its application in research and development. The most critical of

these properties is its molecular weight, which is derived from its molecular formula.

The molecular formula for this compound is C₆H₁₃NO.[1][2][3][4] Based on this formula, the

calculated molecular weight is approximately 115.17 g/mol .[3] Different sources may provide

slightly varied values based on calculation methods, such as 115.18 g/mol or 115.1735 g/mol .

[1][2]

The quantitative physicochemical data for the compound are summarized in the table below.
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Identifier Value Source

Chemical Name
(3,4-Dihydro-2H-pyran-2-yl)-

methylamine
N/A

Synonyms

(Tetrahydro-2H-pyran-2-

yl)methanamine; 2-

(Aminomethyl)tetrahydropyran

[1][2][3][4]

CAS Number 6628-83-7 [1][2][3][4]

Molecular Formula C₆H₁₃NO [1][2][3][4]

Molecular Weight 115.17 g/mol [3]

Alternate MW Value 115.18 g/mol [2]

Methodology for Molecular Weight Determination
The molecular weight of a chemical compound is a fundamental property calculated from its

molecular formula. This value is not determined via a direct experimental protocol but is rather

a theoretical calculation based on internationally accepted standard atomic weights.

Protocol for Calculation:

Determine the Molecular Formula: The first step is to ascertain the precise molecular formula

from the compound's structure. For (3,4-Dihydro-2H-pyran-2-yl)-methylamine, the formula

is C₆H₁₃NO.

Sum Standard Atomic Weights: The molecular weight is calculated by summing the atomic

weights of each atom in the formula. The calculation uses the standard atomic weights

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Carbon (C): 6 atoms × 12.011 u

Hydrogen (H): 13 atoms × 1.008 u

Nitrogen (N): 1 atom × 14.007 u

Oxygen (O): 1 atom × 15.999 u

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/products/IN-DA0032V2/tetrahydro-2h-pyran-2-ylmethanamine/
https://www.pharmaffiliates.com/en/6628-83-7-tetrahydropyran-2-ylmethylamine-bsc-pabsc26702646.html
http://www.ichemical.com/products/6628-83-7.html
https://www.buyersguidechem.com/chemicalproperty_893148642667.html
https://cymitquimica.com/products/IN-DA0032V2/tetrahydro-2h-pyran-2-ylmethanamine/
https://www.pharmaffiliates.com/en/6628-83-7-tetrahydropyran-2-ylmethylamine-bsc-pabsc26702646.html
http://www.ichemical.com/products/6628-83-7.html
https://www.buyersguidechem.com/chemicalproperty_893148642667.html
https://cymitquimica.com/products/IN-DA0032V2/tetrahydro-2h-pyran-2-ylmethanamine/
https://www.pharmaffiliates.com/en/6628-83-7-tetrahydropyran-2-ylmethylamine-bsc-pabsc26702646.html
http://www.ichemical.com/products/6628-83-7.html
https://www.buyersguidechem.com/chemicalproperty_893148642667.html
http://www.ichemical.com/products/6628-83-7.html
https://www.pharmaffiliates.com/en/6628-83-7-tetrahydropyran-2-ylmethylamine-bsc-pabsc26702646.html
https://www.benchchem.com/product/b1266854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Calculation:

(6 × 12.011) + (13 × 1.008) + (1 × 14.007) + (1 × 15.999) = 115.174 g/mol

This calculated value is essential for stoichiometric calculations in chemical reactions,

preparation of solutions with specific molarities, and analytical characterization, including mass

spectrometry.

Logical Workflow for Characterization
The logical process for determining the molecular weight of a named chemical compound

follows a clear and systematic workflow, from initial identification to final calculation.

Compound Name
(3,4-Dihydro-2H-pyran-2-yl)-methylamine

Structure Determination

Identify

Molecular Formula
C₆H₁₃NO

Derive

Sum of Atomic Weights
(IUPAC Standards)

Apply

Calculated Molecular Weight
115.17 g/mol

Calculate
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Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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